Cas no 1047620-36-9 (4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride)

• Product Name: 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride
• CAS No: 1047620-36-9
• MF: C₁₃H₁₅ClN₂O₃S
• MW: 314.787801027298
• CID: 4773239
• Update Time: 2025-06-28

4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride
• ARONIS022370
• ST45036000
• 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hyd
• 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide (HCl)
• [(4-aminophenyl)sulfonyl](4-methoxyphenyl)amine, chloride
• 4-amino-N-(4-methoxyphenyl)benzenesulfonamide;hydrochloride
• 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride

• Inchi： 1S/C13H14N2O3S.ClH/c1-18-12-6-4-11(5-7-12)15-19(16,17)13-8-2-10(14)3-9-13;/h2-9,15H,14H2,1H3;1H
• InChI Key： WDCXPANHQKHJJH-UHFFFAOYSA-N
• SMILES： Cl.S(C1C=CC(=CC=1)N)(NC1C=CC(=CC=1)OC)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 364
• Topological Polar Surface Area: 89.8

Additional information on 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride

Introduction to 4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride (CAS No. 1047620-36-9)

4-Amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride, identified by its Chemical Abstracts Service (CAS) number 1047620-36-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of sulfonamides, which are well-documented for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of this molecule, particularly the presence of an amino group, a methoxy-substituted phenyl ring, and a benzenesulfonamide moiety, contribute to its unique chemical and pharmacological profile.

The synthesis and characterization of 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride involve sophisticated organic reactions and purification techniques. The benzenesulfonamide group is a key pharmacophore that enhances the compound's solubility in polar solvents and its interaction with biological targets. The methoxy group on the phenyl ring further modulates the electronic properties of the molecule, influencing its reactivity and binding affinity. These structural attributes make it a valuable candidate for further exploration in drug discovery and development.

In recent years, sulfonamides have been extensively studied due to their versatility in modulating biological pathways. The amino group in 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride provides a site for further functionalization, allowing chemists to tailor the molecule for specific therapeutic applications. For instance, modifications at this position can enhance metabolic stability or improve cell membrane permeability, which are critical factors in drug design.

One of the most compelling aspects of this compound is its potential in addressing unmet medical needs. Current research indicates that sulfonamides exhibit inhibitory effects on various enzymes and receptors involved in diseases such as cancer, diabetes, and autoimmune disorders. The specific arrangement of functional groups in 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride suggests that it may interact with targets such as kinases or transcription factors, which are pivotal in disease pathogenesis.

Recent advancements in computational chemistry have enabled more efficient screening of sulfonamide derivatives for their biological activity. Virtual screening techniques combined with molecular docking studies have identified several promising candidates, including 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride, for further experimental validation. These computational approaches have significantly reduced the time and cost associated with hit identification in drug discovery pipelines.

The pharmacokinetic properties of 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride are also of great interest. Studies have shown that sulfonamides can exhibit varying levels of bioavailability depending on their solubility and metabolic clearance rates. The presence of the hydrochloride salt form enhances the compound's water solubility, which is advantageous for formulation development. This improved solubility may lead to better absorption rates when administered orally or intravenously.

Preclinical studies have begun to explore the therapeutic potential of 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride in several disease models. Initial findings suggest that it may possess anti-proliferative effects on cancer cell lines by inhibiting key signaling pathways involved in tumor growth and survival. Additionally, its anti-inflammatory properties have been observed in models of chronic inflammation, highlighting its potential as an immunomodulatory agent.

The synthesis route for 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride involves multi-step organic transformations, including sulfonylation, amination, and salt formation. Each step must be carefully optimized to ensure high yield and purity. Advanced synthetic methodologies such as flow chemistry have been explored to improve scalability and reproducibility during production.

In conclusion, 4-amino-N-(4-methoxyphenyl)benzenesulfonamide hydrochloride (CAS No. 1047620-36-9) represents a promising candidate for further pharmaceutical development. Its unique structural features and demonstrated biological activities position it as a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications for sulfonamides, this compound holds significant potential for addressing diverse medical challenges.